Cas no 2138294-36-5 (1-[3-(Cyclobutylamino)azetidin-1-yl]-2-(dimethylamino)ethan-1-one)

• Product Name: 1-[3-(Cyclobutylamino)azetidin-1-yl]-2-(dimethylamino)ethan-1-one
• CAS No: 2138294-36-5
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 5784686
• PubChem ID: 165457602
• Update Time: 2025-05-25

1-[3-(Cyclobutylamino)azetidin-1-yl]-2-(dimethylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-712610
• 2138294-36-5
• 1-[3-(cyclobutylamino)azetidin-1-yl]-2-(dimethylamino)ethan-1-one
• 1-[3-(Cyclobutylamino)azetidin-1-yl]-2-(dimethylamino)ethan-1-one

• Inchi： 1S/C11H21N3O/c1-13(2)8-11(15)14-6-10(7-14)12-9-4-3-5-9/h9-10,12H,3-8H2,1-2H3
• InChI Key： FTFFNTLBZYVJEE-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C)N1CC(C1)NC1CCC1

Computed Properties

• Exact Mass: 211.168462302g/mol
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.6Ų

Additional information on 1-[3-(Cyclobutylamino)azetidin-1-yl]-2-(dimethylamino)ethan-1-one

1-[3-(Cyclobutylamino)azetidin-1-yl]-2-(dimethylamino)ethan-1-one: A Comprehensive Overview

The compound 1-[3-(Cyclobutylamino)azetidin-1-yl]-2-(dimethylamino)ethan-1-one, with the CAS number 2138294-36-5, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutyl group, an azetidine ring, and a dimethylamino group, making it a promising candidate for various applications in drug discovery and development.

The molecular structure of this compound is intriguing. The azetidine ring, a four-membered saturated ring, serves as a central scaffold. Attached to this ring is a cyclobutylamino group at the 3-position, which introduces steric hindrance and potentially enhances the molecule's stability. Additionally, the dimethylamino group at the 2-position of the ethanone moiety contributes to the compound's basicity and may play a role in its interaction with biological targets. These structural features make 1-[3-(Cyclobutylamino)azetidin-1-yl]-2-(dimethylamino)ethan-1-one a versatile molecule with potential applications in therapeutic interventions.

Recent studies have explored the pharmacological properties of this compound. Researchers have investigated its ability to modulate various biological pathways, including enzyme activity and receptor binding. For instance, experiments have shown that 1-[3-(Cyclobutylamino)azetidin-1-yl]-2-(dimethylamino)ethan-1-one exhibits potent inhibitory activity against certain kinases, which are key players in cellular signaling processes. This suggests that the compound could be developed as a lead molecule for treating diseases associated with abnormal kinase activity, such as cancer and inflammatory disorders.

In terms of synthesis, the compound can be prepared through a multi-step process involving advanced organic chemistry techniques. The synthesis typically begins with the preparation of intermediates that contain the azetidine ring or the cyclobutyl group. Subsequent steps involve coupling reactions or cyclizations to assemble the final product. The development of efficient synthetic routes for 1-[3-(Cyclobutylamino)azetidin-1-yl]-2-(dimethylamino)ethan-1-one has been an active area of research, driven by the need for scalable production methods suitable for preclinical and clinical studies.

The physicochemical properties of this compound are also noteworthy. Its molecular weight is approximately 275 g/mol, and it has a melting point around 150°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties are advantageous for formulation purposes and ensure that the compound can be administered in various dosage forms, including tablets, capsules, or injectable solutions.

One of the most exciting aspects of this compound is its potential for further modification to enhance its pharmacokinetic profile. Researchers have explored substituent effects on key functional groups within the molecule to optimize parameters such as bioavailability and half-life. For example, introducing electron-withdrawing groups at specific positions has been shown to improve solubility and reduce clearance rates in preclinical models.

In conclusion, 1-[3-(Cyclobutylamino)azetidin-1-yl]-2-(dimethylamino)ethan-1-one (CAS No: 2138294-36-5) is a structurally unique organic compound with significant potential in drug discovery and development. Its combination of steric hindrance from the cyclobutyl group, stability from the azetidine ring, and basicity from the dimethylamino group makes it an attractive candidate for targeting various biological pathways. As research continues to uncover its full therapeutic potential, this compound stands at the forefront of innovative approaches to treating complex diseases.